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Compound of Interest

Compound Name: 4-Nonylaniline

Cat. No.: B1345694 Get Quote

An In-depth Technical Guide to 4-Nonylaniline: Properties, Synthesis, and Analysis

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-Nonylaniline (CAS No: 37529-29-6). It is intended for researchers, scientists,

and professionals in drug development and materials science. This document details the

compound's key characteristics, outlines common experimental protocols for its synthesis and

analysis, and presents its reactivity profile. All quantitative data is summarized in tabular format

for clarity, and key processes are visualized using logical diagrams to facilitate understanding.

Physical and Chemical Properties
4-Nonylaniline is an organic compound featuring an aniline core substituted with a nonyl

group at the para position. Its properties are largely dictated by the interplay between the

aromatic amine group and the long aliphatic chain.

Table 1: Physical and Chemical Data for 4-Nonylaniline
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Property Value Source

Molecular Formula C15H25N [1]

Molecular Weight 219.366 g/mol [1]

Density 0.9 ± 0.1 g/cm³ [1]

Boiling Point 333.2 ± 11.0 °C at 760 mmHg [1]

Flash Point 143.2 ± 8.3 °C [1]

Vapor Pressure 0.0 ± 0.7 mmHg at 25°C [1]

Refractive Index 1.516 [1]

LogP (Octanol-Water Partition

Coefficient)
5.65 [1]

Polar Surface Area (PSA) 26.02 Å² [1]

Exact Mass 219.198700 [1]

Chemical Reactivity and Incompatibilities
The chemical behavior of 4-Nonylaniline is characteristic of an aromatic amine. The lone pair

of electrons on the nitrogen atom makes it basic and nucleophilic, while the aromatic ring can

undergo electrophilic substitution. The long nonyl chain imparts significant hydrophobic

character.

Based on the reactivity of similar aniline compounds, 4-Nonylaniline is expected to be

incompatible with the following:

Strong Oxidizing Agents: Can lead to vigorous, potentially explosive reactions.

Strong Acids: Reacts to form ammonium salts.

Strong Bases: While aniline itself is a weak base, strong bases can deprotonate the amine

group under certain conditions.

Strong Reducing Agents: Generally stable but may react under specific harsh conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemsrc.com/en/cas/37529-29-6_588317.html
https://www.chemsrc.com/en/cas/37529-29-6_588317.html
https://www.chemsrc.com/en/cas/37529-29-6_588317.html
https://www.chemsrc.com/en/cas/37529-29-6_588317.html
https://www.chemsrc.com/en/cas/37529-29-6_588317.html
https://www.chemsrc.com/en/cas/37529-29-6_588317.html
https://www.chemsrc.com/en/cas/37529-29-6_588317.html
https://www.chemsrc.com/en/cas/37529-29-6_588317.html
https://www.chemsrc.com/en/cas/37529-29-6_588317.html
https://www.chemsrc.com/en/cas/37529-29-6_588317.html
https://www.benchchem.com/product/b1345694?utm_src=pdf-body
https://www.benchchem.com/product/b1345694?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazardous decomposition products resulting from combustion or thermal degradation may

include nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2)[2][3].
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Figure 1: Chemical reactivity summary for 4-Nonylaniline.

Experimental Protocols
Synthesis: Reductive Amination Approach
A common and effective method for synthesizing 4-alkylanilines is through the reduction of the

corresponding nitro compound. This protocol outlines a general procedure for the synthesis of

4-Nonylaniline from 4-nitro-1-nonylbenzene.

Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 4-nitro-1-nonylbenzene in a suitable solvent such as ethanol or

methanol.
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Catalyst Addition: Add a catalytic amount of palladium on activated carbon (10% Pd/C) to the

solution[4].

Hydrogenation: Place the reaction mixture under a hydrogen atmosphere (typically using a

balloon or a Parr hydrogenation apparatus at 40-50 psi)[4].

Reaction Monitoring: Stir the mixture vigorously at room temperature. The reaction progress

can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass

Spectrometry (GC-MS) to observe the disappearance of the starting material.

Workup: Once the reaction is complete, carefully filter the mixture through a pad of Celite to

remove the palladium catalyst[4].

Purification: Concentrate the filtrate under reduced pressure to remove the solvent. The

resulting crude product can be purified by vacuum distillation or column chromatography on

silica gel to yield pure 4-Nonylaniline.
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Figure 2: General workflow for the synthesis of 4-Nonylaniline.

Analytical Characterization
The identity and purity of synthesized 4-Nonylaniline must be confirmed using standard

analytical techniques.

1. Spectroscopic Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

elucidate the molecular structure. The ¹H NMR spectrum will show characteristic signals for
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the aromatic protons (typically in the 6.5-7.5 ppm range), the amine protons, and the

aliphatic protons of the nonyl chain. ¹³C NMR will confirm the number and type of carbon

atoms[5][6].

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify key functional groups.

Expected characteristic peaks include N-H stretches for the amine group (around 3300-3500

cm⁻¹) and C-H stretches for the aromatic and aliphatic components[5][7].

Mass Spectrometry (MS): MS is used to determine the molecular weight and fragmentation

pattern. Electron Impact (EI) or Electrospray Ionization (ESI) can be used. The molecular ion

peak (M+) should correspond to the exact mass of 4-Nonylaniline[6][8].

2. Chromatographic Methods

High-Performance Liquid Chromatography (HPLC): HPLC is a primary method for assessing

the purity of the compound. A reversed-phase C18 column with a mobile phase such as a

gradient of acetonitrile and water is commonly used, with detection by a UV-Vis detector[9]

[10].

Gas Chromatography (GC): GC coupled with a Flame Ionization Detector (FID) or a Mass

Spectrometer (GC-MS) is also suitable for purity assessment and identification, given the

compound's volatility at higher temperatures[9].
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Figure 3: Analytical workflow for 4-Nonylaniline characterization.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 4-Nonylaniline is not widely available, data from

similar aniline compounds should be used to guide handling procedures.

General Hazards: Anilines are generally classified as toxic if swallowed, in contact with skin,

or if inhaled. They may cause damage to organs through prolonged or repeated exposure.

Personal Protective Equipment (PPE): Always handle 4-Nonylaniline in a well-ventilated

area or under a chemical fume hood. Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat[2][3].

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents and acids[11].

Disposal: Dispose of waste material in accordance with local, regional, and national

regulations. Avoid release to the environment as aniline compounds can be harmful to

aquatic life[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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